- Preparation of azaindazole derivatives and analogs for use in the treatment of cancer overexpressing Trk, World Intellectual Property Organization, , ,
Cas no 941294-54-8 (5-bromo-2-methoxypyridine-3-carbonitrile)
941294-54-8 structure
Product Name:5-bromo-2-methoxypyridine-3-carbonitrile
CAS No:941294-54-8
MF:C7H5BrN2O
MW:213.031400442123
MDL:MFCD09801047
CID:820669
PubChem ID:329765333
Update Time:2024-10-25
5-bromo-2-methoxypyridine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 5-Bromo-2-methoxynicotinonitrile
- 3-Pyridinecarbonitrile, 5-bromo-2-methoxy-
- 5-Bromo-2-methoxy-nicotinonitrile
- 5-bromo-2-methoxypyridine-3-carbonitrile
- 3-Bromo-5-cyano-6-methoxypyridine
- 5-Bromo-3-cyano-2-methoxypyridine
- 5-BROMO-2-METHOXY-3-CYANOPYRIDINE
- PubChem22053
- FRKLCMNRGGZZTQ-UHFFFAOYSA-N
- RW3588
- PB25175
- FCH1327212
- OR11516
- AM804581
- BC004713
- 5-Bromo-2-methoxy-3-pyridinecarbonitrile (ACI)
- SCHEMBL323094
- 941294-54-8
- SY024394
- AKOS015834716
- MFCD09801047
- DTXSID10650015
- AC-9432
- CS-W000215
- CS-0037405
- J-516961
- 5-Bromo-2-methoxypyridine-3-carbonitrile, 97%
- DB-079785
- PS-3459
-
- MDL： MFCD09801047
- Inchi： 1S/C7H5BrN2O/c1-11-7-5(3-9)2-6(8)4-10-7/h2,4H,1H3
- InChI Key： FRKLCMNRGGZZTQ-UHFFFAOYSA-N
- SMILES： N#CC1C(OC)=NC=C(Br)C=1
Computed Properties
- Exact Mass: 211.95900
- Monoisotopic Mass: 211.95853g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 45.9
- XLogP3: 1.6
Experimental Properties
- Density: 1.65
- Melting Point: 110-115 °C
- Boiling Point: 267 ºC
- Flash Point: 115 ºC
- PSA: 45.91000
- LogP: 1.72438
5-bromo-2-methoxypyridine-3-carbonitrile Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H301-H315-H318-H335
- Warning Statement： P261-P280-P301+P310-P305+P351+P338
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 25-36/37/38
- Safety Instruction： 26-36-45
-
Hazardous Material Identification：
5-bromo-2-methoxypyridine-3-carbonitrile Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-bromo-2-methoxypyridine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029013644-5g |
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941294-54-8 | 95% | 5g |
$358.13 | 2023-08-31 | |
| Alichem | A029013644-10g |
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| Alichem | A029013644-25g |
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| Chemenu | CM102626-10g |
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| Chemenu | CM102626-25g |
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941294-54-8 | 95% | 25g |
$757 | 2021-08-06 | |
| Chemenu | CM102626-1g |
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$*** | 2023-05-29 | |
| Chemenu | CM102626-5g |
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$227 | 2024-07-19 | |
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5-bromo-2-methoxypyridine-3-carbonitrile Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 0 °C; overnight, 70 °C; 70 °C → rt
Reference
Production Method 2
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 12 h, 70 °C
Reference
- 3-(4-(Piperazin-1-yl)benzamido)-1H-pyrazolopyridine and related compound for inhibiting expression of MELK, and preparation method thereof, Korea, , ,
Production Method 3
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 50 °C
Reference
- Synthesis and antitumor activity evaluation of 4,6-disubstituted quinazoline derivatives as novel PI3K inhibitors, Bioorganic & Medicinal Chemistry Letters, 2016, 26(18), 4408-4413
Production Method 4
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; overnight, 70 °C
Reference
- Preparation of azaindazole derivatives and analogs for use in the treatment of pain, World Intellectual Property Organization, , ,
Production Method 5
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 0 °C; overnight, 70 °C; 70 °C → rt
Reference
- Preparation of azaindazole or diazaindazole derivatives as ALK, Abl and/or c-Sr kinase inhibitors for treating cancer, inflammation and neurodegenerative diseases, World Intellectual Property Organization, , ,
Production Method 6
Reaction Conditions
1.1 Reagents: Sodium acetate , Bromine Solvents: Acetic acid ; 12 h, 70 °C
Reference
- Preparation of 4-(4-methylpiperazin-1-yl)-N-(5-(pyridin-3-yl)-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide derivative as a whitening agent, Korea, , ,
Production Method 7
Reaction Conditions
Reference
- Preparation of azaindazole or diazaindazole derivatives as ALK, Abl and/or c-Sr kinase inhibitors for treating cancer, inflammation and neurodegenerative diseases, France, , ,
5-bromo-2-methoxypyridine-3-carbonitrile Raw materials
5-bromo-2-methoxypyridine-3-carbonitrile Preparation Products
5-bromo-2-methoxypyridine-3-carbonitrile Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
941294-54-8 (5-bromo-2-methoxypyridine-3-carbonitrile) Related Products
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- 943153-51-3(5-bromo-6-methoxypyridine-3-carbonitrile)
- 7254-34-4(2-methoxypyridine-3-carbonitrile)
- 99455-49-9(3-QUINOLINECARBONITRILE, 6-BROMO-2-METHOXY-)
- 88818-88-6(5-Bromo-2-methoxy-6-methylpyridine-3-carbonitrile)
- 1805580-90-8(5-Bromo-2-(difluoromethoxy)nicotinonitrile)
- 351410-47-4((5-Bromo-2-methoxypyridin-3-yl)methanol)
- 1021143-01-0(2-(2-bromo-4-methylphenoxy)pyridine-3-carbonitrile)
- 610279-03-3(5-Bromo-2-ethoxy-3-methylpyridine)
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